Cas no 54617-48-0 (1,3-Benzothiazole--hydrogen chloride (1/1))
54617-48-0 structure
Product Name:1,3-Benzothiazole--hydrogen chloride (1/1)
CAS No:54617-48-0
MF:C7H6ClNS
MW:171.647239208221
CID:2831321
PubChem ID:19352175
Update Time:2025-04-21
1,3-Benzothiazole--hydrogen chloride (1/1) Chemical and Physical Properties
Names and Identifiers
-
- 54617-48-0
- benzothiazole hydrochloride
- DTXCID80549043
- DTXSID90598284
- 1,3-Benzothiazole--hydrogen chloride (1/1)
-
- Inchi: 1S/C7H5NS.ClH/c1-2-4-7-6(3-1)8-5-9-7;/h1-5H;1H
- InChI Key: QVVAWONRFLJUBP-UHFFFAOYSA-N
- SMILES: Cl.S1C=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 170.9909481Da
- Monoisotopic Mass: 170.9909481Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
1,3-Benzothiazole--hydrogen chloride (1/1) Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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